6-O-decanoyl-3,4-di-O-isobutyrylsucrose
6-O-decanoyl-3,4-di-O-isobutyrylsucrose
Brand Name:
Vulcanchem
CAS No.:
105749-78-8
VCID:
VC0008565
InChI:
InChI=1S/C30H52O14/c1-5-6-7-8-9-18(10-16(2)3)19(12-22(33)41-14-21-23(34)25(36)26(37)29(40)42-21)11-17(4)28(39)44-30(15-32)27(38)24(35)20(13-31)43-30/h17-21,23-27,29,31-32,34-38,40H,2,5-15H2,1,3-4H3/t17?,18?,19?,20-,21-,23-,24-,25+,26-,27+,29+,30-/m1/s1
SMILES:
CCCCCCC(CC(=C)C)C(CC(C)C(=O)OC1(C(C(C(O1)CO)O)O)CO)CC(=O)OCC2C(C(C(C(O2)O)O)O)O
Molecular Formula:
C30H52O14
Molecular Weight:
636.7 g/mol
6-O-decanoyl-3,4-di-O-isobutyrylsucrose
CAS No.: 105749-78-8
Main Products
VCID: VC0008565
Molecular Formula: C30H52O14
Molecular Weight: 636.7 g/mol
| CAS No. | 105749-78-8 |
|---|---|
| Product Name | 6-O-decanoyl-3,4-di-O-isobutyrylsucrose |
| Molecular Formula | C30H52O14 |
| Molecular Weight | 636.7 g/mol |
| IUPAC Name | 1-O-[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl] 6-O-[[(2R,3S,4S,5R,6S)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl] 2-methyl-4-(2-methyldec-1-en-4-yl)hexanedioate |
| Standard InChI | InChI=1S/C30H52O14/c1-5-6-7-8-9-18(10-16(2)3)19(12-22(33)41-14-21-23(34)25(36)26(37)29(40)42-21)11-17(4)28(39)44-30(15-32)27(38)24(35)20(13-31)43-30/h17-21,23-27,29,31-32,34-38,40H,2,5-15H2,1,3-4H3/t17?,18?,19?,20-,21-,23-,24-,25+,26-,27+,29+,30-/m1/s1 |
| Standard InChIKey | LHXVIUIDTZNOMO-FWMSORFJSA-N |
| Isomeric SMILES | CCCCCCC(CC(=C)C)C(CC(C)C(=O)O[C@@]1([C@H]([C@@H]([C@H](O1)CO)O)O)CO)CC(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)O)O)O)O |
| SMILES | CCCCCCC(CC(=C)C)C(CC(C)C(=O)OC1(C(C(C(O1)CO)O)O)CO)CC(=O)OCC2C(C(C(C(O2)O)O)O)O |
| Canonical SMILES | CCCCCCC(CC(=C)C)C(CC(C)C(=O)OC1(C(C(C(O1)CO)O)O)CO)CC(=O)OCC2C(C(C(C(O2)O)O)O)O |
| Synonyms | 6-DDIBS 6-O-decanoyl-3,4-di-O-isobutyrylsucrose |
| PubChem Compound | 194717 |
| Last Modified | Nov 11 2021 |
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